Cas no 2097866-53-8 (N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)benzamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)benzamide
• CAS No: 2097866-53-8
• MF: C₁₈H₁₇NO₂S₂
• MW: 343.463082075119
• CID: 5473565
• PubChem ID: 126852108
• Update Time: 2025-06-26

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS040696599
• N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)benzamide
• F6192-1083
• N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-2-methylsulfanylbenzamide
• 2097866-53-8

• Inchi： 1S/C18H17NO2S2/c1-22-17-7-3-2-5-14(17)18(20)19-11-15(13-8-10-23-12-13)16-6-4-9-21-16/h2-10,12,15H,11H2,1H3,(H,19,20)
• InChI Key： YXFQSIUSVIUAAW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)CNC(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 343.07007113g/mol
• Monoisotopic Mass: 343.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.8Ų

Additional information on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)benzamide

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)benzamide: A Comprehensive Overview

The compound CAS No 2097866-53-8, also known as N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)benzamide, is a complex organic molecule with a unique structure that combines aromatic heterocycles and a benzamide backbone. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural features, synthesis, properties, and latest research findings related to this compound.

The molecular structure of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)benzamide is characterized by the presence of a benzamide group attached to a methylsulfanyl substituent at the para position of the benzene ring. The nitrogen atom of the amide group is connected to an ethyl chain that is substituted with both a furan and a thiophene ring at the second carbon position. This combination of heterocycles introduces unique electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a bioactive agent. For instance, researchers have explored its role as an inhibitor of certain enzymes involved in metabolic pathways. The presence of sulfur-containing groups, such as the methylsulfanyl moiety, has been shown to enhance the compound's bioavailability and stability in biological systems. Furthermore, the furan and thiophene rings contribute to the molecule's ability to interact with target proteins through π–π stacking and hydrogen bonding.

The synthesis of CAS No 2097866-53-8 involves a multi-step process that typically begins with the preparation of intermediates containing the furan and thiophene rings. These intermediates are then subjected to coupling reactions with benzoyl chloride derivatives to form the final product. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields in certain cases.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which can be attributed to the conjugated system formed by the benzamide group and the heterocyclic substituents.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. Density functional theory (DFT) calculations have revealed that the molecule has a relatively low HOMO-LUMO gap, indicating its potential for use in optoelectronic applications such as organic light-emitting diodes (OLEDs). Additionally, molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological membranes.

The biological activity of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)benzamide has been extensively studied in vitro. It has demonstrated moderate inhibitory effects on several cancer cell lines, suggesting its potential as an anticancer agent. Preclinical studies have also shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

In conclusion, CAS No 2097866-53-8 represents a versatile organic molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for both academic research and industrial development.